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Compound of Interest

Compound Name: 3-Fluoro-5-hydroxybenzoic acid

Cat. No.: B1310673 Get Quote

An In-depth Technical Guide to 3-Fluoro-5-hydroxybenzoic Acid (CAS 860296-12-4)

This technical guide provides a comprehensive overview of the core properties, safety

information, and potential applications of 3-Fluoro-5-hydroxybenzoic acid, a key intermediate

in various chemical syntheses. The information is intended for researchers, scientists, and

professionals in the field of drug development and chemical research.

Physicochemical Properties
3-Fluoro-5-hydroxybenzoic acid is a white to off-white solid at room temperature. Its

fundamental physicochemical properties are summarized in the table below, providing a

quantitative look at its physical and chemical characteristics.
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Property Value Reference

CAS Number 860296-12-4 [1]

Molecular Formula C7H5FO3 [1]

Molecular Weight 156.11 g/mol [1]

Physical Form White to off-white solid

Purity 95% - 97% [2]

Density 1.492 g/cm³ [1]

Boiling Point 351.8°C at 760 mmHg [1]

Flash Point 166.5°C [1]

Vapor Pressure 1.49E-05 mmHg at 25°C [1]

Refractive Index 1.585 [1]

Storage Temperature Room Temperature

Spectroscopic Data
While detailed spectra are not provided in the immediate search results, spectroscopic data

including 1H NMR, 13C NMR, IR, and mass spectrometry are typically available from suppliers

and chemical databases. For instance, similar compounds like 3-Fluoro-4-hydroxybenzoic acid

have available NMR spectra which can be used for comparative analysis.[3][4]

Reactivity and Stability
The molecule's reactivity is primarily dictated by its three functional groups: a carboxylic acid, a

phenolic hydroxyl group, and a fluorine atom on the aromatic ring. The electron-withdrawing

nature of the fluorine atom and the carboxylic acid group influences the acidity of the phenolic

hydroxyl group and the overall electron density of the benzene ring.

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[5] The

compound is also noted to be air-sensitive.[5]
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Applications in Research and Drug Development
Fluorinated aromatic carboxylic acids are significant in medicinal chemistry, agrochemicals, and

materials science. The introduction of fluorine can alter the physical, chemical, and biological

properties of molecules.[6] While specific applications for 3-Fluoro-5-hydroxybenzoic acid
are not detailed, related compounds are used as key intermediates in the synthesis of

pharmaceuticals. For example, similar structures are used to create potent enzyme inhibitors

and are valuable in the development of new therapeutic agents.[6][7][8]

Below is a conceptual workflow for the utilization of a substituted benzoic acid as a starting

material in a multi-step synthesis.

Starting Material
(e.g., 3-Fluoro-5-hydroxybenzoic acid)

Functional Group Protection
(e.g., Esterification of carboxylic acid)

Protecting Group Addition

Core Modification Reaction
(e.g., Suzuki or Buchwald-Hartwig coupling)

Introduction of new substituent

Deprotection Step

Removal of protecting group

Final Product Purification
(e.g., Chromatography)

Isolation of pure compound

Characterization
(NMR, MS, etc.)

Structure verification
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Click to download full resolution via product page

Conceptual workflow for the use of a substituted benzoic acid in synthesis.

Safety and Handling
3-Fluoro-5-hydroxybenzoic acid is classified as a hazardous substance. Appropriate safety

precautions must be taken during handling and storage.

Hazard Information Details Reference

Signal Word Warning [9]

Pictogram GHS07 (Exclamation mark)

Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH332: Harmful if

inhaledH335: May cause

respiratory irritation

[9]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ayP264: Wash skin thoroughly

after handlingP270: Do not

eat, drink or smoke when using

this productP280: Wear

protective gloves/eye

protection/face protectionP301

+ P312: IF SWALLOWED: Call

a POISON CENTER/doctor if

you feel unwellP302 + P352:

IF ON SKIN: Wash with plenty

of soap and waterP305 + P351

+ P338: IF IN EYES: Rinse

cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

[9]
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Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye, and face

protection.[5] Ensure adequate ventilation or use a suitable respirator.[10][11]

Experimental Protocols
Detailed experimental protocols for the synthesis of 3-Fluoro-5-hydroxybenzoic acid are not

readily available in the provided search results. However, general synthetic routes for similar

fluorinated hydroxybenzoic acids often involve steps such as nitration, esterification, reduction,

diazotization, and hydrolysis starting from a substituted fluorobenzene derivative.[12]

A generalized synthetic pathway for a related compound, 3-chloro-2,4-difluoro-5-

hydroxybenzoic acid, is described as starting from 2,4-difluoro-3-chlorobenzoic acid and

proceeding through nitration, esterification, reduction of the nitro group, diazotization, and

finally hydrolysis to yield the desired product.[12] Another example is the synthesis of 3-fluoro-

4-hydroxybenzoic acid from 3-fluoro-4-methoxy benzoic acid via demethylation with

concentrated hydrogen bromide.[13]

The following diagram illustrates a generalized workflow for the synthesis of a fluorinated

hydroxybenzoic acid.
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(Fluorinated Hydroxybenzoic Acid)
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Generalized synthetic workflow for a fluorinated hydroxybenzoic acid.

Logical Relationships of Functional Groups
The chemical properties and reactivity of 3-Fluoro-5-hydroxybenzoic acid are a result of the

interplay between its functional groups. The diagram below illustrates these relationships.
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Functional group interplay in 3-Fluoro-5-hydroxybenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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